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Introduction
N-Nitrosodibenzylamine (NDBzA) is a semi-volatile N-nitrosamine that has been identified as

a potential carcinogen. In the context of rubber vulcanization, NDBzA is not utilized as a

functional additive to modulate the curing process. Instead, its presence in finished rubber

articles is a critical area of study, as it is a carcinogenic byproduct formed from certain

vulcanization accelerators.[1] The primary precursors to NDBzA are accelerators containing

dibenzylamine moieties, such as zinc dibenzyldithiocarbamate (ZBEC). Consequently, the

"application" of NDBzA in rubber vulcanization studies is centered on its detection,

quantification, and the mitigation of its formation to ensure product safety and regulatory

compliance.

These application notes provide an overview of the significance of NDBzA in rubber

vulcanization, detailed protocols for its analysis, and a summary of quantitative data from

relevant studies.

Data Presentation
The formation of N-Nitrosodibenzylamine is a significant concern in rubber products intended

for consumer use, particularly those that come into contact with food or biological systems. The
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data presented below, while not exhaustive, provides an indication of the levels of NDBzA that

can be found in rubber materials.

Rubber Type
Accelerator
System

Vulcanization
Conditions

N-
Nitrosodibenz
ylamine
(NDBzA) Level

Reference

Natural Rubber

Zinc

Dibenzyldithiocar

bamate (ZBEC)

Not Specified 1.8 µg/kg [2]

Boneless Ham

(processed in

elastic rubber

nettings)

Zinc

Dibutyldithiocarb

amate or

Dibenzyldithiocar

bamate

Not Applicable

10-100 ppb (in

54% of samples),

>100 ppb (in

30% of samples),

max 512.2 ppb

[2]

Experimental Protocols
The accurate quantification of N-Nitrosodibenzylamine in rubber vulcanizates is essential for

safety assessment and quality control. Gas Chromatography with Mass Spectrometry (GC-MS)

is a widely used and reliable method for this purpose.

Protocol 1: Determination of N-Nitrosodibenzylamine in
Rubber by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol is adapted from established methodologies for the analysis of N-nitrosamines in

rubber articles.[3][4][5]

1. Objective: To quantify the concentration of N-Nitrosodibenzylamine (NDBzA) in vulcanized

rubber samples.

2. Materials and Reagents:

Rubber sample
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Dichloromethane (DCM), analytical grade

n-Hexane, analytical grade

N-Nitrosodibenzylamine (NDBzA) analytical standard

Internal Standard (IS), e.g., N-nitrosodiphenylamine (NDPhA)

Soxhlet extraction apparatus

Rotary evaporator

Gas Chromatograph with a Mass Selective Detector (GC-MS)

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

3. Sample Preparation (Soxhlet Extraction):

Cut the rubber sample into small pieces (approximately 2x2 mm).

Accurately weigh approximately 10 g of the cut rubber sample into a Soxhlet extraction

thimble.

Place the thimble in the Soxhlet extractor.

Add 200 mL of dichloromethane to the boiling flask.

Extract the sample for 6 hours at a rate of 4-6 cycles per hour.

After extraction, allow the solution to cool to room temperature.

Concentrate the extract to approximately 5 mL using a rotary evaporator at 40°C.

Quantitatively transfer the concentrated extract to a 10 mL volumetric flask.
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Add a known amount of the internal standard solution.

Make up the volume to 10 mL with dichloromethane.

Filter the solution through a 0.45 µm syringe filter into a GC vial.

4. GC-MS Analysis:

GC System: Agilent 7890A GC or equivalent

MS System: Agilent 7000A Triple Quadrupole GC/MS or equivalent[3]

Column: Agilent J&W DB-624 (30 m x 0.25 mm x 1.4 µm) or equivalent[3]

Inlet Temperature: 250°C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program:

Initial temperature: 50°C, hold for 1 min

Ramp 1: 10°C/min to 160°C

Ramp 2: 20°C/min to 250°C, hold for 2 min[4]

Carrier Gas: Helium at a constant flow of 1.0 mL/min

MSD Transfer Line: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Impact (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

NDBzA Quantifier Ion: To be determined from the mass spectrum of the standard.

NDBzA Qualifier Ions: To be determined from the mass spectrum of the standard.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.agilent.com/cs/library/applications/5990-5828EN.pdf
https://www.agilent.com/cs/library/applications/5990-5828EN.pdf
https://www.scirp.org/journal/paperinformation?paperid=33424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standard Ions: To be determined from the mass spectrum of the standard.

5. Calibration and Quantification:

Prepare a series of calibration standards of NDBzA in dichloromethane, each containing the

same concentration of the internal standard.

Inject the calibration standards into the GC-MS to generate a calibration curve by plotting the

ratio of the peak area of NDBzA to the peak area of the internal standard against the

concentration of NDBzA.

Inject the prepared sample extract.

Calculate the concentration of NDBzA in the sample using the calibration curve.

Visualizations
Mechanism of N-Nitrosodibenzylamine Formation
The formation of N-Nitrosodibenzylamine during rubber vulcanization is a multi-step process

that begins with the thermal decomposition of a dibenzylamine-containing accelerator, such as

Zinc Dibenzyldithiocarbamate (ZBEC). The resulting dibenzylamine then reacts with a

nitrosating agent.
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Caption: Formation pathway of N-Nitrosodibenzylamine during rubber vulcanization.

Experimental Workflow for NDBzA Analysis
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The following diagram outlines the general workflow for the analysis of N-
Nitrosodibenzylamine in rubber samples, from sample preparation to data analysis.

Rubber Sample

Sample Preparation
(Cutting, Weighing)

Soxhlet Extraction
(Dichloromethane)

Concentration
(Rotary Evaporation)

Internal Standard Addition
& Volume Adjustment

Filtration

GC-MS Analysis
(SIM/MRM)

Data Processing
& Quantification

Result Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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